Cas no 2568073-20-9 (5-Bromo-6-(trifluoromethyl)isoquinoline)

• Product Name: 5-Bromo-6-(trifluoromethyl)isoquinoline
• CAS No: 2568073-20-9
• MF: C₁₀H₅BrF₃N
• MW: 276.05
• CID: 5141079
• PubChem ID: 155681358
• Update Time: 2026-03-03

5-Bromo-6-(trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• JVARBRWTVODDBF-UHFFFAOYSA-N
• D87182
• 5-Bromo-6-(trifluoromethyl)isoquinoline
• 2568073-20-9

• Inchi： 1S/C10H5BrF3N/c11-9-7-3-4-15-5-6(7)1-2-8(9)10(12,13)14/h1-5H
• InChI Key： JVARBRWTVODDBF-UHFFFAOYSA-N
• SMILES： C1=NC=CC2=C(C(=CC=C12)C(F)(F)F)Br

Computed Properties

• Exact Mass: 274.95575g/mol
• Monoisotopic Mass: 274.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-Bromo-6-(trifluoromethyl)isoquinoline

Introduction to 5-Bromo-6-(trifluoromethyl)isoquinoline (CAS No. 2568073-20-9)

5-Bromo-6-(trifluoromethyl)isoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 2568073-20-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and pharmaceutical applications. The structural features of 5-Bromo-6-(trifluoromethyl)isoquinoline, particularly the presence of a bromine atom at the 5-position and a trifluoromethyl group at the 6-position, contribute to its unique chemical properties and potential utility in drug discovery.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting pharmacological effects ranging from antimicrobial to anticancer properties. The introduction of halogen substituents, such as bromine, into the isoquinoline core can modulate the electronic properties of the molecule, enhancing its interactions with biological targets. Specifically, the bromine atom in 5-Bromo-6-(trifluoromethyl)isoquinoline can serve as a handle for further chemical modifications, enabling the synthesis of more complex derivatives through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The trifluoromethyl group is another critical structural feature that influences the pharmacokinetic and pharmacodynamic properties of 5-Bromo-6-(trifluoromethyl)isoquinoline. This substituent is known to increase metabolic stability, improve lipophilicity, and enhance binding affinity to biological targets. The combination of these two substituents at specific positions on the isoquinoline ring makes 5-Bromo-6-(trifluoromethyl)isoquinoline a promising candidate for further exploration in drug development.

Recent research in the field of natural product-inspired drug discovery has highlighted the importance of isoquinoline derivatives in identifying novel therapeutic agents. Studies have demonstrated that modifications to the isoquinoline core can lead to compounds with enhanced biological activity. For instance, derivatives with halogen substituents have shown promising results in inhibiting various enzymes and receptors involved in disease pathways. The structural motif of 5-Bromo-6-(trifluoromethyl)isoquinoline aligns well with this trend, suggesting potential applications in addressing unmet medical needs.

In addition to its potential as a lead compound, 5-Bromo-6-(trifluoromethyl)isoquinoline may also serve as an intermediate in the synthesis of more complex molecules. The presence of both bromine and trifluoromethyl groups provides multiple opportunities for functionalization, allowing chemists to tailor the properties of the final product for specific applications. This flexibility makes 5-Bromo-6-(trifluoromethyl)isoquinoline a valuable building block in medicinal chemistry.

The synthesis of 5-Bromo-6-(trifluoromethyl)isoquinoline typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the Friedel-Crafts alkylation or acylation of an isoquinoline derivative followed by halogenation and trifluoromethylation at desired positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore derivatives of this compound on a larger scale.

From a computational chemistry perspective, 5-Bromo-6-(trifluoromethyl)isoquinoline has been studied to understand its interaction with biological targets using molecular modeling techniques. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. For example, computational analyses have revealed that the bromine atom can form favorable interactions with hydrophobic pockets in protein targets, while the trifluoromethyl group enhances hydrophobic interactions. Such findings are crucial for designing next-generation analogs with improved pharmacological profiles.

The pharmacological evaluation of 5-Bromo-6-(trifluoromethyl)isoquinoline has been conducted in various disease models, including cancer and inflammatory disorders. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against key enzymes involved in disease pathways. For instance, some analogs have demonstrated potential in inhibiting tyrosine kinases, which are overexpressed in many cancers. Further research is needed to fully elucidate the mechanisms of action and optimize dosing regimens for therapeutic applications.

The safety profile of 5-Bromo-6-(trifluoromethyl)isoquinoline is another critical aspect that requires thorough investigation before clinical translation. In vitro toxicity assays have been performed to assess its potential adverse effects on human cells. These studies aim to identify any off-target interactions or toxic liabilities that could hinder its development into a drug candidate. Comprehensive characterization using high-throughput screening platforms can help identify optimal conditions for its use in drug discovery programs.

The future directions for research on 5-Bromo-6-(trifluoromethyl)isoquinoline include exploring its potential as an intermediate for synthesizing novel therapeutics and investigating its mechanism of action in greater detail. Advances in synthetic chemistry may enable the production of more complex derivatives with tailored properties for specific therapeutic applications. Additionally, preclinical studies will be essential to evaluate its efficacy and safety before moving into clinical trials.

In conclusion, 5-Bromo-6-(trifloro methyl)-is o quinol ine (CAS No . 2568073 -20 -9) represents a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination o f substituents makes it a versatile building block f or drug discovery , while preliminary studies suggest promising applications i n addressing various diseases . As research continues t o uncover new therapeutic agents , compounds like thi s are likely t o play an increasingly important role i n developing next-generation medications .